Cas no 23242-92-4 (1,1':3',1'':3'',1'''-Quaterphenyl,2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-dodecanitro-)

• Product Name: 1,1':3',1'':3'',1'''-Quaterphenyl,2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-dodecanitro-
• CAS No: 23242-92-4
• MF: C₂₄H₆N₁₂O₂₄
• MW: 846.370443820953
• CID: 270775
• PubChem ID: 141016
• Update Time: 2025-04-19

1,1':3',1'':3'',1'''-Quaterphenyl,2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-dodecanitro- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1'':3'',1'''-Quaterphenyl,2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-dodecanitro-
• 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)-4-[2,4,6-trinitro-3-(2,4,6-trinitrophenyl)phenyl]benzene
• 23242-92-4
• 1,1':3',1'':3'',1'''-Quaterphenyl, 2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-dodecanitro-
• Dodeca (explosive)
• DTXSID90177816
• 2,2',2'''',2''''',4,4',4'''',4''''',6,6',6'''',6'''''-Dodecanitroquatraphenyl
• Dodeca
• 2,2',2'',2''',4,4',4'',4''',6,6',6'',6'''-Dodecanitroquatraphenyl
• 2,2',2',2'',4,4',4',4'',6,6',6',6''-Dodecanitroquatraphenyl

• Inchi： 1S/C24H6N12O24/c37-25(38)7-1-9(27(41)42)17(10(2-7)28(43)44)19-13(31(49)50)5-15(33(53)54)21(23(19)35(57)58)22-16(34(55)56)6-14(32(51)52)20(24(22)36(59)60)18-11(29(45)46)3-8(26(39)40)4-12(18)30(47)48/h1-6H
• InChI Key： IFPMZBBHBZQTOV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C=C(C=1C1C(=CC(=C(C2C(=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 845.96178
• Monoisotopic Mass: 845.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 60
• Rotatable Bond Count: 3
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 550Ų

Experimental Properties

• Density: 1.98
• Boiling Point: 792.2°Cat760mmHg
• Flash Point: 338.3°C
• Refractive Index: 1.775
• PSA: 517.68